N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H13N5OS/c1-19-7-11(6-18-19)12-3-2-10(4-15-12)5-16-14(20)13-8-21-9-17-13/h2-4,6-9H,5H2,1H3,(H,16,20)
• InChI Key: RFAZZTRYXXYFBN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=C(C=C2)CNC(=O)C3=CSC=N3
• Molecular Formula: C14H13N5OS
• Molecular Weight: 299.35 g/mol

Description

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide is a small molecule that has been studied in the laboratory and has potential applications in the field of scientific research. This molecule has a complex structure, which can be broken down into several components. It contains a nitrogen atom, a methyl pyrazole, a pyridine, a methyl group, a thiazole, and a carboxamide group. This molecule has been studied for its ability to interact with biological systems, and its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide is not fully understood. However, it is believed that this molecule is able to interact with biological systems in a variety of ways. This molecule is able to interact with proteins and enzymes, which can lead to changes in the way these molecules function. Additionally, this molecule is able to interact with DNA, which can lead to changes in gene expression.
Biochemical and Physiological Effects
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide has been studied for its ability to interact with biological systems. This molecule has been shown to interact with proteins and enzymes, which can lead to changes in the way these molecules function. Additionally, this molecule has been studied for its ability to interact with DNA, which can lead to changes in gene expression.

Advantages and Limitations for Lab Experiments

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide has several advantages and limitations when used in laboratory experiments. One advantage of this molecule is its ability to interact with biological systems, which can lead to changes in the way these molecules function. Additionally, this molecule has a relatively low toxicity, which makes it safe to use in laboratory experiments. On the other hand, this molecule is not as stable as some other molecules, which can limit its use in certain experiments.

Future Directions

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide has potential applications in a variety of fields. One potential future direction is the development of new drugs that target specific biological systems. Additionally, this molecule could be used in the development of new diagnostic tests, which could be used to detect the presence of certain diseases. Additionally, this molecule could be used to develop new treatments for diseases, such as cancer. Finally, this molecule could be used to study the effects of environmental toxins on biological systems.

Synthesis Methods

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide can be synthesized in a variety of ways. The most common methods of synthesis involve the use of organic chemistry reactions. One method involves the reaction of a methyl pyrazole with a pyridine, followed by the addition of a methyl group, a thiazole, and a carboxamide group. This reaction results in the formation of the desired molecule. Other methods of synthesis involve the use of catalysts, such as palladium or platinum, to facilitate the reaction.

Scientific Research Applications

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1,3-thiazole-4-carboxamide has been studied for its potential applications in scientific research. This molecule has been studied for its ability to interact with biological systems, such as proteins and enzymes. This molecule has been used in laboratory experiments to study the effects of drugs on biological systems. Additionally, this molecule has been used to study the effects of environmental toxins on biological systems.